

Off-target effects of S14-95 in experiments

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: S14-95

Cat. No.: B15575123

[Get Quote](#)

Technical Support Center: S14-95

Welcome to the technical support center for **S14-95**. This resource is designed for researchers, scientists, and drug development professionals utilizing **S14-95** in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address potential issues, with a focus on understanding and mitigating off-target effects.

Introduction to S14-95

S14-95 is a novel small molecule inhibitor isolated from the fungus *Penicillium* sp. 14-95. It has been identified as an inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway. Specifically, **S14-95** has been shown to inhibit the interferon-gamma (IFN- γ)-mediated signal transduction by preventing the phosphorylation of STAT1 α .^{[1][2][3]} Additionally, it has been observed to inhibit the expression of the proinflammatory enzymes cyclooxygenase-2 (COX-2) and nitric oxide synthase II (NOS II).^{[1][2][3]}

An important consideration in the use of any kinase inhibitor is its selectivity. While **S14-95** was identified as a JAK/STAT pathway inhibitor, it has also been shown to inhibit the activation of p38 mitogen-activated protein kinase (MAPK), indicating potential for off-target activity.^{[1][2][3]}

This technical support guide will help you navigate both the on-target and potential off-target effects of **S14-95** in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary known target of **S14-95**?

A1: The primary known target of **S14-95** is the JAK/STAT signaling pathway. It inhibits the IFN- γ -mediated phosphorylation of STAT1 α .^{[1][2][3]}

Q2: What are the known off-target effects of **S14-95**?

A2: The only explicitly documented off-target effect of **S14-95** is the inhibition of p38 MAP kinase activation.^{[1][2][3]} Comprehensive kinome-wide selectivity profiling data for **S14-95** is not currently available in the public domain.

Q3: What is the recommended concentration range for using **S14-95** in cell-based assays?

A3: Based on published data, the effective concentration for inhibiting IFN- γ mediated reporter gene expression is in the range of 5.4 to 10.8 μ M.^{[1][2][3]} It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell type and assay.

Q4: I am observing cellular effects that are inconsistent with JAK/STAT inhibition. What could be the cause?

A4: Unexplained cellular phenotypes could be due to off-target effects of **S14-95**, particularly the inhibition of the p38 MAPK pathway, or other, as-yet-unidentified off-targets. Refer to the Troubleshooting Guide below for strategies to investigate this.

Q5: How can I assess the selectivity of **S14-95** in my experimental system?

A5: To assess the selectivity of **S14-95**, you can perform a number of experiments, including Western blotting for phosphorylated forms of known off-target candidates (e.g., p-p38), or more comprehensive approaches like kinome profiling or chemical proteomics. See the Experimental Protocols section for more details.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Reduced cell viability at concentrations above 10 μ M	Off-target toxicity	Perform a dose-response curve to determine the IC50 for cytotoxicity. Use the lowest effective concentration for your on-target effect.
Incomplete inhibition of STAT1 phosphorylation	Suboptimal inhibitor concentration or cell-specific factors	Increase the concentration of S14-95. Ensure complete lysis and phosphatase inhibitor use during sample preparation for Western blotting.
Unexpected changes in gene expression or signaling pathways unrelated to JAK/STAT	Off-target effects (e.g., p38 MAPK inhibition)	Profile the phosphorylation status of key signaling molecules from other pathways (e.g., p38, ERK, JNK). Consider using a more selective JAK inhibitor as a control.
Variability in experimental results	Compound stability or experimental technique	Ensure proper storage of S14-95. Use consistent cell densities, treatment times, and assay conditions.

Quantitative Data Summary

The following tables summarize the known inhibitory activities of **S14-95**.

Table 1: On-Target Activity of **S14-95**


Target Pathway	Assay	Cell Line	IC50	Reference
IFN- γ /JAK/STAT	SEAP Reporter Gene Expression	HeLa S3	5.4 - 10.8 μ M	[1] [2] [3]

Table 2: Known Off-Target Activities of **S14-95**

Off-Target	Effect	Cell Line	Concentration	Reference
p38 MAP Kinase	Inhibition of activation	J774 Mouse Macrophages	10.8 μ M	[1] [2] [3]
COX-2 Expression	Inhibition	J774 Mouse Macrophages	10.8 μ M	[1] [2] [3]
NOS II Expression	Inhibition	J774 Mouse Macrophages	10.8 μ M	[1] [2] [3]


Signaling Pathways and Experimental Workflows

To visually represent the known interactions and experimental approaches, the following diagrams have been generated.



[Click to download full resolution via product page](#)

Caption: Known signaling pathways affected by **S14-95**.



[Click to download full resolution via product page](#)

Caption: Workflow for investigating off-target effects.

Experimental Protocols

Protocol 1: Western Blot Analysis of STAT1 and p38 MAPK Phosphorylation

This protocol describes how to assess the on-target (STAT1) and known off-target (p38 MAPK) effects of **S14-95**.

Materials:

- Cell line of interest (e.g., HeLa S3, J774)
- **S14-95** (dissolved in a suitable solvent, e.g., DMSO)
- IFN- γ or other appropriate stimulus
- Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
- Primary antibodies: anti-phospho-STAT1 (Tyr701), anti-STAT1, anti-phospho-p38 MAPK (Thr180/Tyr182), anti-p38 MAPK
- HRP-conjugated secondary antibodies
- Chemiluminescent substrate
- Protein quantification assay (e.g., BCA)

Procedure:

- Seed cells and grow to 70-80% confluency.
- Pre-treat cells with **S14-95** at various concentrations for 1-2 hours.
- Stimulate cells with IFN- γ (or other stimulus) for the recommended time (e.g., 30 minutes).
- Wash cells with ice-cold PBS and lyse with lysis buffer.
- Quantify protein concentration.
- Perform SDS-PAGE and transfer proteins to a PVDF membrane.
- Block the membrane and incubate with primary antibodies overnight at 4°C.
- Wash and incubate with HRP-conjugated secondary antibodies.

- Develop with chemiluminescent substrate and image the blot.
- Analyze band intensities to determine the ratio of phosphorylated to total protein.

Protocol 2: General Kinome Profiling (Example using a commercial service)

As no specific in-house protocol for **S14-95** kinome profiling is available, this outlines the general steps when using a commercial service (e.g., KINOMEscan™).

Materials:

- **S14-95** of high purity
- Appropriate solvent (usually DMSO)

Procedure:

- Prepare a stock solution of **S14-95** at the concentration specified by the service provider (e.g., 10 mM in DMSO).
- Submit the compound to the commercial service provider, specifying the desired screening panel (e.g., full kinome or a specific sub-panel).
- The service provider will perform a competition binding assay where **S14-95** competes with an immobilized, broad-spectrum kinase inhibitor for binding to a panel of recombinant kinases.
- The amount of test compound bound to each kinase is measured, typically by quantitative PCR of a DNA tag linked to the kinase.
- The results are provided as a percentage of control or as dissociation constants (Kd), indicating the binding affinity of **S14-95** to each kinase in the panel.
- Analyze the data to identify kinases that are significantly inhibited by **S14-95**, thus revealing its off-target profile.

Disclaimer: This technical support guide is based on publicly available information.

Researchers should always perform their own validation experiments and consult the primary

literature. The off-target profile of **S14-95** is not fully characterized, and caution should be exercised when interpreting experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. S14-95, a novel inhibitor of the JAK/STAT pathway from a Penicillium species [pubmed.ncbi.nlm.nih.gov]
- 3. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- To cite this document: BenchChem. [Off-target effects of S14-95 in experiments]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15575123/docs#off-target-effects-of-s14-95-in-experiments>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)